Cas no 1093415-70-3 (3-(Aminomethyl)-5-propylpyrazole)

3-(Aminomethyl)-5-propylpyrazole Properties

Names and Identifiers

• (5-Propyl-1H-pyrazol-3-yl)methanamine
• 3-(Aminomethyl)-5-propylpyrazole
• (3-propyl-1H-pyrazol-5-yl)methanamine
• (5-Propyl-1H-pyrazol-3-yl)methamine
• 5-propyl-1H-Pyrazole-3-methanamine
• AK-85771
• KB-208812
• MolPort-000-929-578
• 5680AJ
• TRA0031678
• SY018552
• 1-(3-Propyl-1H-pyrazol-5-yl)methanamine
• AX8250222
• MFCD08700610
• 1-(5-propyl-2H-pyrazol-3-yl)methanamine
• DTXSID80629677
• AKOS003673413
• AS-32175
• DB-336144
• AKOS011392689
• 1093415-70-3
• CS-0318827
• AMY20222
• +Expand

• MDL： MFCD08700610
• InChIKey： NKVMEFCQFIHAEO-UHFFFAOYSA-N
• Inchi： 1S/C7H13N3/c1-2-3-6-4-7(5-8)10-9-6/h4H,2-3,5,8H2,1H3,(H,9,10)
• SMILES： N1([H])C(C([H])([H])N([H])[H])=C([H])C(C([H])([H])C([H])([H])C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 139.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 139.110947427g/mol
• Heavy Atom Count: 10
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7

Experimental Properties

• LogP: 1.52120
• PSA: 54.70000
• Boiling Point: 302.1±27.0℃ at 760 mmHg

3-(Aminomethyl)-5-propylpyrazole Security Information

3-(Aminomethyl)-5-propylpyrazole Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds